Cas no 2137543-77-0 (Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)-)

• Product Name: Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)-
• CAS No: 2137543-77-0
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 5294132
• Update Time: 2025-09-25

Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)-

• Inchi： 1S/C7H8ClNOS/c1-9-2-7(10)5-3-11-4-6(5)8/h3-4,9H,2H2,1H3
• InChI Key： TUBJXVFSLVBNQX-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Cl)=CSC=1)CNC

Additional information on Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)-

Comprehensive Overview of Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- (CAS No. 2137543-77-0)

The compound Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- (CAS No. 2137543-77-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thienyl ring and a methylamino group, this compound is being explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive functional groups and modular design.

In recent years, the demand for heterocyclic compounds like Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- has surged due to their versatility in medicinal chemistry. The 4-chloro-3-thienyl moiety, in particular, is known for its electron-withdrawing properties, which can enhance the bioavailability of drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to a molecule's structure can lead to significant changes in its biological activity.

Another area of interest is the compound's potential role in green chemistry. As industries shift toward sustainable practices, the synthesis and application of Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- are being optimized to minimize environmental impact. Researchers are investigating solvent-free reactions and catalytic methods to reduce waste and energy consumption, addressing the global push for eco-friendly chemical processes.

The compound's CAS No. 2137543-77-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Common queries include "synthesis of 1-(4-chloro-3-thienyl)-2-(methylamino)-ethanone" and "applications of thienyl-based ketones," highlighting the need for detailed technical information. Its structural similarity to other bioactive molecules, such as thiophene derivatives, further fuels its popularity in scientific circles.

From a commercial perspective, Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals offer this compound as a high-purity intermediate for clients in the pharmaceutical and agrochemical sectors. This aligns with the broader market trend toward outsourcing complex chemical synthesis to specialized providers, ensuring cost efficiency and scalability.

In summary, Ethanone, 1-(4-chloro-3-thienyl)-2-(methylamino)- (CAS No. 2137543-77-0) represents a promising area of research with applications spanning drug development, sustainable chemistry, and industrial manufacturing. Its unique structure and reactivity make it a valuable tool for scientists exploring new frontiers in organic synthesis and molecular design.